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Compound of Interest |

Compound Name: D-2-aminoadipic acid
CAS No.: 7620-28-2
Cat. No.: B555870
Get Quote
. J

For researchers and drug development professionals, maintaining a safe and compliant
laboratory environment is paramount. The proper disposal of chemical reagents, such as D-2-
aminoadipic acid, is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed, step-by-step protocol for the safe disposal of D-2-aminoadipic
acid, grounded in established safety protocols and regulatory guidelines. Our aim is to provide
you with the essential knowledge to manage this chemical waste stream effectively, ensuring
the safety of your personnel and the integrity of your research.

Understanding D-2-Aminoadipic Acid: Properties
and Safety Considerations

D-2-Aminoadipic acid (CAS RN: 7620-28-2) is a dicarboxylic amino acid.[1] While some
safety data sheets (SDS) may indicate that it is not classified as a hazardous substance under
specific regulations like the US OSHA Hazard Communication Standard, it is crucial to adopt a
cautious approach to its disposal.[2][3] The toxicological properties of this compound have not
been fully investigated, and it may cause skin and eye irritation upon contact.[2][4]
Furthermore, thermal decomposition can lead to the release of irritating gases and vapors,
including carbon monoxide, carbon dioxide, and nitrogen oxides.[2][5][6]
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Given the incomplete toxicological profile and the potential for generating hazardous
decomposition products, D-2-aminoadipic acid should not be disposed of down the sanitary
sewer. The most prudent and compliant approach is to treat it as a chemical waste and dispose
of it through a licensed environmental waste management company. This aligns with the
general principles of chemical waste management, which advocate for the proper handling and
disposal of all laboratory chemicals to prevent environmental contamination and ensure
workplace safety.[7][8]

Property Value Source
Molecular Formula C6H11NO4 [9]
Molecular Weight 161.16 g/mol 9]

White to off-white powder or
Appearance ) [6][10]
crystalline powder

Melting Point Approximately 208-210 °C [1][11]

Solubility Slightly soluble in water [12]

Step-by-Step Disposal Protocol for D-2-Aminoadipic
Acid

This protocol outlines the necessary steps for the safe collection, storage, and disposal of D-2-
aminoadipic acid waste.

Personal Protective Equipment (PPE)

Before handling D-2-aminoadipic acid, ensure you are wearing the appropriate personal
protective equipment (PPE). This is a fundamental aspect of laboratory safety to prevent
accidental exposure.

o Eye Protection: Wear chemical safety goggles that comply with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

» Hand Protection: Use compatible chemical-resistant gloves.
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» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[3]

Waste Collection

Proper segregation of chemical waste at the point of generation is crucial to prevent dangerous
reactions.

Dedicated Waste Container: Use a clearly labeled, clean, and dry container for the collection
of solid D-2-aminoadipic acid waste. The container must be compatible with the chemical; a
high-density polyethylene (HDPE) container is a suitable choice.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name, "D-2-Aminoadipic Acid".[13][14] The label should also indicate the start
date of waste accumulation.

Solid Waste: For solid D-2-aminoadipic acid, carefully sweep up the material, avoiding dust
formation, and place it directly into the designated waste container.[2][4]

Solutions: If you have solutions of D-2-aminoadipic acid, they should be collected in a
separate, compatible, and clearly labeled liquid waste container. Do not mix with other
solvent waste streams unless you have confirmed compatibility.

On-Site Storage

The temporary storage of chemical waste in the laboratory must adhere to strict guidelines to
ensure safety and compliance.

o Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite
Accumulation Area (SAA).[13][14] This area should be at or near the point of generation and
under the control of laboratory personnel.[15][16]

o Segregation: Store the D-2-aminoadipic acid waste away from incompatible materials, such
as strong oxidizing agents and strong acids.[2][6]

o Container Integrity: Keep the waste container tightly closed except when adding waste.[4]
[16] This prevents the release of any potential vapors and protects the contents from
environmental factors.
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e Secondary Containment: It is good practice to place the waste container in a secondary
containment bin to mitigate any potential leaks or spills.

Disposal Procedure

The final disposal of D-2-aminoadipic acid must be handled by a licensed hazardous waste
disposal contractor.

o Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS office will
provide specific guidance on the procedures for waste pickup and will have contracts with
licensed waste disposal vendors.

o Waste Manifest: You will likely need to complete a hazardous waste manifest form provided
by your EHS office. This document tracks the waste from its point of generation to its final
disposal.

o Professional Disposal: The recommended method of disposal is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[17] This should only be performed by a licensed and equipped
waste disposal facility.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-2-
aminoadipic acid.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of D-2-aminoadipic acid.
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Conclusion

The responsible management of chemical waste is a cornerstone of safe and ethical scientific
research. By adhering to the detailed procedures outlined in this guide for the disposal of D-2-
aminoadipic acid, you contribute to a safer laboratory environment and ensure compliance
with environmental regulations. Always consult your institution's specific waste management
policies and your Environmental Health and Safety office for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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